2-chloro-N-(5-methyl-1,2-oxazol-3-yl)-2-phenylacetamide

• IUPAC Name: 2-chloro-N-(5-methyl-1,2-oxazol-3-yl)-2-phenylacetamide
• InChI: InChI=1S/C12H11ClN2O2/c1-8-7-10(15-17-8)14-12(16)11(13)9-5-3-2-4-6-9/h2-7,11H,1H3,(H,14,15,16)
• InChI Key: WIROTDJNVBQVLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C(C2=CC=CC=C2)Cl
• Molecular Formula: C12H11ClN2O2
• Molecular Weight: 250.68 g/mol
• Solubility: >37.6 [ug/mL] (The mean of the results at pH 7.4)

Description

2-Chloro-N-(5-methyl-1,2-oxazol-3-yl)-2-phenylacetamide, also known as 2-chloro-N-methyl-2-phenylacetamide or CMPPA, is an organic compound belonging to the class of amides. It is a colorless, crystalline solid, soluble in water and organic solvents. It is widely used in the synthesis of various pharmaceuticals, agrochemicals, and other specialty chemicals. CMPPA has been the subject of numerous scientific studies due to its potential applications in medicine, agriculture, and other fields.

Scientific Research Applications

Synthesis and Chemical Properties

• 2-chloro-N-(5-methyl-1,2-oxazol-3-yl)-2-phenylacetamide has been used in the synthesis of various chemical compounds. For instance, it was involved in the production of new 2-(oxiran-2-yl)-1,3-oxazoles, showcasing its utility in creating complex chemical structures (Shablykin et al., 2018).
• It has also been used in the synthesis of 2-[4-amino-5-(2-benzofuranyl)-4H-1,2,4-triazol-3-thiol]-N-phenylacetamide, demonstrating its versatility in forming diverse chemical compounds (Wang Sheng-qing, 2010).

Pharmaceutical Applications

• The compound has been utilized in the formation of ring annulated thiazolo[3,2-a]pyrimidinone products, indicating its potential application in pharmaceutical research (Janardhan et al., 2014).
• It's also been part of studies investigating its metabolism in vitro, such as in rat liver microsomes, aiding in understanding its behavior in biological systems (Sheets et al., 1997).

Radiochemistry

• The compound has been used in the radiosynthesis of chloroacetanilide herbicides and dichloroacetamide safeners, highlighting its role in the development of agricultural chemicals (Latli & Casida, 1995).

Anticancer Research

• In anticancer research, derivatives of 2-chloro-N-(5-methyl-1,2-oxazol-3-yl)-2-phenylacetamide have been synthesized and evaluated for their effectiveness against cancer cells, such as human lung adenocarcinoma cells (Evren et al., 2019).